3-(4-Bromophenyl)-8-(2-chlorobenzyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 3-(4-bromophenyl)-8-[(2-chlorophenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C20H19BrClN3O/c21-16-7-5-14(6-8-16)18-19(26)24-20(23-18)9-11-25(12-10-20)13-15-3-1-2-4-17(15)22/h1-8H,9-13H2,(H,24,26)
• InChI Key: OZLRHLHKTRLORG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC=C(C=C3)Br)CC4=CC=CC=C4Cl
• Molecular Formula: C20H19BrClN3O
• Molecular Weight: 432.7 g/mol
• CAS No.: 1216932-46-5

Description

3-(4-Bromophenyl)-8-(2-chlorobenzyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C20H19BrClN3O and its molecular weight is 432.75. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

ORL1 Receptor Agonists

The discovery and optimization of compounds related to 3-(4-Bromophenyl)-8-(2-chlorobenzyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one have led to the identification of high-affinity ligands for the human ORL1 (orphanin FQ/nociceptin) receptor. These compounds exhibit significant selectivity versus opioid receptors and function as full agonists in biochemical assays, suggesting potential applications in pain management and the study of nociception (Röver et al., 2000).

Antimicrobial and Antiviral Agents

A series of triazaspiro[4.5]decanes, including variations of the core structure of interest, have been synthesized and evaluated for their antimicrobial activities. Some of these compounds have shown significant activity against various microbial strains, indicating their potential as lead compounds in the development of new antimicrobial agents (Dalloul et al., 2017). Additionally, derivatives have been assessed for their antiviral activities, including inhibition of human coronavirus, suggesting applications in antiviral drug development (Apaydın et al., 2019).

Anticancer Agents

Compounds with the triazaspiro[4.5]decane core structure have been explored for their anticancer properties. Specific derivatives have demonstrated significant anticancer activities against various cancer cell lines, including breast and liver carcinoma, highlighting their potential in anticancer drug discovery (Flefel et al., 2019).

Material Science Applications

Research has also extended into material science, where derivatives of triazaspiro[4.5]decane have been utilized in the development of antimicrobial textiles. N-Halamine-coated cotton, incorporating triazaspiro[4.5]decane derivatives, has shown effectiveness in killing microbes upon contact, indicating their use in creating antimicrobial fabrics for healthcare and hygiene applications (Ren et al., 2009).